1-(5-Nitro-6-amino-2-pyridinyl)piperazine

• IUPAC Name: 3-nitro-6-piperazin-1-ylpyridin-2-amine
• InChI: InChI=1S/C9H13N5O2/c10-9-7(14(15)16)1-2-8(12-9)13-5-3-11-4-6-13/h1-2,11H,3-6H2,(H2,10,12)
• InChI Key: KJKANSYFBQGJMK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=C(C=C2)[N+](=O)[O-])N
• Molecular Formula: C9H13N5O2
• DSSTOX Substance ID: DTXSID90582183
• Molecular Weight: 223.23 g/mol
• CAS RN: 918531-19-8

Description

“1-(5-Nitro-2-pyridinyl)piperazine” is a chemical compound with the molecular formula C9H12N4O2. It is also known by other names such as “1-(5-Nitropyridin-2-yl)piperazine” and "Piperazine, 1-(5-nitro-2-pyridinyl)-".

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “1-(5-Nitro-2-pyridinyl)piperazine” consists of a piperazine ring attached to a pyridine ring at one nitrogen atom. The pyridine ring carries a nitro group at the 5-position.

Chemical Reactions Analysis

While specific chemical reactions involving “1-(5-Nitro-2-pyridinyl)piperazine” are not available, piperazine derivatives in general are known to undergo a variety of reactions. These include cyclization with sulfonium salts, the Ugi reaction, and ring opening of aziridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(5-Nitro-2-pyridinyl)piperazine” include a molecular weight of 208.217 Da and a monoisotopic mass of 208.096024 Da.

Scientific Research Applications

Chemical Synthesis and Compound Preparation

• Preparation in Pharmaceutical Research : The compound 1-(5-Nitro-6-amino-2-pyridinyl)piperazine can be used in the preparation of various pharmaceutical compounds. For example, Xiao Xu-hua (2011) demonstrated the conversion of 5-nitroindole-2-carboxylic acid to an acyl chloride, which was then condensed with 1-(3-(1-methylethylamino)-2-pyridinyl)piperazine to prepare a related compound, showcasing its utility in pharmaceutical synthesis (Xiao Xu-hua, 2011).

Applications in Drug Development

• Anti-HIV Drug Development : Research conducted by N. Al-Masoudi et al. (2007) explored the synthesis of new 5-substituted Piperazinyl-4-nitroimidazole derivatives from a similar compound, 1-(1-benzyl-2-ethyl-4-nitro-1H-imidazol-5-yl) piperazine. These compounds were evaluated for their anti-HIV-1 and anti-HIV-2 activity, suggesting the potential use of 1-(5-Nitro-6-amino-2-pyridinyl)piperazine derivatives in the development of antiviral drugs (N. Al-Masoudi et al., 2007).

Biochemical Research

• Synthesis of Analogs for Drug Development : Huang Shanshan (2003) described the synthesis of an analogue of P6A, an anti-thrombus drug, using a process involving piperazine. This research underscores the potential of 1-(5-Nitro-6-amino-2-pyridinyl)piperazine in the creation of stable and effective drug analogues (Huang Shanshan, 2003).

Molecular and Structural Studies

• Crystal Structure Analysis : A. Gzella and U. Wrzeciono (1995) conducted a study on a molecular complex involving a molecule similar to 1-(5-Nitro-6-amino-2-pyridinyl)piperazine. This research provides insights into the structural characteristics of such compounds and their potential applications in crystallography and material science (A. Gzella & U. Wrzeciono, 1995).

Kinetic Studies

• Study in Carbon Capture Systems : Research by M. Goldman et al. (

Development of Novel Medications

• Leishmaniasis Drug Research : A. M. Thompson et al. (2016) explored 6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole derivatives, initially studied for tuberculosis, as potential drug candidates for visceral leishmaniasis. This research highlights the role of piperazine derivatives in developing new medications for neglected tropical diseases (A. M. Thompson et al., 2016).

Synthesis of Heterocyclic Compounds

• Synthesis of Heterocyclic Compounds : V. Makarov et al. (1994) developed a method for synthesizing N,N′-bis(5-nitro-6-pyrimidiny;) derivatives of piperazine and dispirotripiperazinium dichloride. This study contributes to the understanding of how derivatives of 1-(5-Nitro-6-amino-2-pyridinyl)piperazine can be synthesized and modified for various applications in chemistry and pharmaceuticals (V. Makarov et al., 1994).

Future Directions

The future directions in the field of piperazine derivatives involve further exploration of their synthesis methods and potential applications, particularly in the field of medicinal chemistry.